Cas no 109926-37-6 (3-Benzofuranamine,2,3-dihydro-6-methoxy-)

3-Benzofuranamine, 2,3-dihydro-6-methoxy-, is a heterocyclic organic compound featuring a benzofuran core with an amine functional group at the 3-position and a methoxy substituent at the 6-position. Its structure combines aromatic and aliphatic characteristics, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The methoxy group enhances solubility and reactivity, while the dihydrobenzofuran scaffold contributes to stability. This compound is particularly valuable in the development of bioactive molecules due to its potential as a building block for CNS-targeting agents and serotonin receptor modulators. Its well-defined chemical properties ensure consistent performance in synthetic applications.
3-Benzofuranamine,2,3-dihydro-6-methoxy- structure
109926-37-6 structure
Product Name:3-Benzofuranamine,2,3-dihydro-6-methoxy-
CAS No:109926-37-6
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD08669478
CID:128632
Update Time:2025-06-08

3-Benzofuranamine,2,3-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofuranamine,2,3-dihydro-6-methoxy-
    • 6-methoxy-2,3-dihydro-1-benzofuran-3-amine
    • 2,3-DIHYDRO-6-METHOXY-3-BENZOFURANAMINE
    • 3-BENZOFURANAMINE,2,3-DIHYDRO-6-METHOXY
    • 6-METHOXY-2,3-DIHYDROBENZOFURAN-3-AMINE
    • 6-METHOXY-2,3-DIHYDROBENZOFURAN-3-AMINE HCL
    • 3-BENZOFURANAMINE, 2,3-DIHYDRO-6-METHOXY-
    • SB46218
    • 109926-37-6
    • DTXSID001280958
    • AB45857
    • SB47256
    • 6-Methoxy-2,3-dihydrobenzofuran-3-amine hydrochloride
    • 3-benzo[b]furanamine,2,3-dihydro-6-methoxy-
    • AKOS012395877
    • MDL: MFCD08669478
    • Inchi: 1S/C9H11NO2/c1-11-6-2-3-7-8(10)5-12-9(7)4-6/h2-4,8H,5,10H2,1H3
    • InChI Key: UBNFZTRISBVHJR-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C1)N)OC

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48000
  • LogP: 1.78770

3-Benzofuranamine,2,3-dihydro-6-methoxy- Pricemore >>

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